Cas no 2229618-18-0 (2-1-(4-methoxy-3-nitrophenyl)cyclopropylethan-1-amine)

• Product Name: 2-1-(4-methoxy-3-nitrophenyl)cyclopropylethan-1-amine
• CAS No: 2229618-18-0
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 6406748
• PubChem ID: 165967189
• Update Time: 2025-06-08

2-1-(4-methoxy-3-nitrophenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-methoxy-3-nitrophenyl)cyclopropylethan-1-amine
• 2-[1-(4-methoxy-3-nitrophenyl)cyclopropyl]ethan-1-amine
• EN300-1806126
• 2229618-18-0

• Inchi： 1S/C12H16N2O3/c1-17-11-3-2-9(8-10(11)14(15)16)12(4-5-12)6-7-13/h2-3,8H,4-7,13H2,1H3
• InChI Key： QNBSYQJZFQMNCK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1[N+](=O)[O-])C1(CCN)CC1

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-1-(4-methoxy-3-nitrophenyl)cyclopropylethan-1-amine

Introduction to 2-1-(4-methoxy-3-nitrophenyl)cyclopropylethan-1-amine (CAS No. 2229618-18-0)

2-1-(4-methoxy-3-nitrophenyl)cyclopropylethan-1-amine (CAS No. 2229618-18-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines a cyclopropyl group with a phenyl ring substituted with both methoxy and nitro functional groups, making it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of 2-1-(4-methoxy-3-nitrophenyl)cyclopropylethan-1-amine (CAS No. 2229618-18-0) features a cyclopropylethanamine moiety attached to a phenyl ring. The presence of both electron-donating and electron-withdrawing groups on the phenyl ring—a methoxy group at the 4-position and a nitro group at the 3-position—imparts distinct electronic properties to the molecule. This combination allows for selective interactions with biological targets, making it an attractive candidate for drug discovery efforts.

In recent years, the pharmaceutical industry has increasingly focused on developing novel heterocyclic compounds due to their potential therapeutic applications. The cyclopropyl group, in particular, has been recognized for its ability to enhance metabolic stability and binding affinity in drug candidates. The incorporation of such structural motifs into biologically active molecules has led to several promising candidates entering clinical trials.

2-1-(4-methoxy-3-nitrophenyl)cyclopropylethan-1-amine (CAS No. 2229618-18-0) represents an advanced chemical entity that has been explored in various research settings. Its unique structural features make it suitable for further derivatization, allowing chemists to fine-tune its pharmacological properties. For instance, modifications at the amine nitrogen or the phenyl ring can be employed to alter its solubility, bioavailability, or target specificity.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. Researchers have leveraged its structural framework to develop inhibitors targeting enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX). These enzymes play crucial roles in the pathogenesis of various diseases, including arthritis and cancer.

Recent studies have highlighted the significance of 2-(4-methoxyphenyl)-cyclopropylamine derivatives in medicinal chemistry. These derivatives have shown promise in preclinical models as modulators of central nervous system (CNS) activity. The presence of both methoxy and nitro groups on the phenyl ring appears to contribute to their ability to cross the blood-brain barrier, making them viable candidates for treating neurological disorders.

The synthesis of 2-1-(4-methoxy-3-nitrophenyl)cyclopropylethan-1-amine (CAS No. 2229618-18-0) involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions, cyclization processes, and functional group interconversions. Advanced techniques such as transition metal catalysis have been employed to streamline these reactions, improving overall efficiency.

In terms of biological activity, preliminary investigations have suggested that this compound exhibits inhibitory effects on certain enzymes relevant to metabolic diseases. The interplay between the methoxy and nitro groups modulates its reactivity and binding interactions with biological targets. This dual functionality makes it an interesting candidate for further exploration in drug discovery pipelines.

The pharmacokinetic profile of 2-(4-methoxyphenyl)-cyclopropylethanamine derivatives is another area of active research. Studies indicate that these compounds exhibit moderate oral bioavailability and favorable distribution patterns in vivo. However, additional work is needed to optimize their metabolic stability and reduce potential side effects associated with prolonged exposure.

Future directions in the study of 2(4-methoxy)-3-nitrocyclopropylethanamine derivatives may include exploring their potential as prodrugs or combination therapies. By designing molecules that can release active metabolites under specific physiological conditions, researchers aim to enhance therapeutic efficacy while minimizing systemic toxicity.

The growing interest in heterocyclic compounds like 2(4-methoxy)-3-nitrocyclopropylethanamine derivatives underscores their importance in modern drug development. As our understanding of molecular interactions continues to evolve, compounds such as 2(4-methoxy)-3-nitrocyclopropylethanamine derivatives will remain at the forefront of pharmaceutical innovation.